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Compound of Interest

Compound Name: 2,3-Dihydroxyterephthalic acid

Cat. No.: B1584620

An In-depth Technical Guide to 2,3-
Dihydroxyterephthalic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dihydroxyterephthalic acid, a functionalized aromatic dicarboxylic acid, has garnered
significant interest within the scientific community. Its unique structural features, characterized
by the presence of two carboxylic acid groups and two hydroxyl groups on a benzene ring,
make it a versatile building block in supramolecular chemistry, materials science, and medicinal
chemistry. This guide provides a comprehensive overview of its fundamental properties,
synthesis, and key applications, with a focus on its relevance to researchers and professionals
in drug development.

Core Properties

The foundational attributes of 2,3-dihydroxyterephthalic acid are summarized below,
providing a crucial reference for its use in experimental design and material synthesis.
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Property Value Reference
CAS Number 19829-72-2 [11[2]13][4]
Molecular Formula C8H606 [L]2]1[3][4][5]
Molecular Weight 198.13 g/mol [1112][4]1[5]

2,3-Dihydroxybenzene-1,4-
Synonyms ) ) ] [3]
dicarboxylic acid

Appearance Light yellow solid [1]

OHLSHRJUBRUKAN-
InChl Key [3]
UHFFFAOYSA-N

Synthesis and Characterization

The synthesis of 2,3-dihydroxyterephthalic acid is a critical aspect for its application. While
various methods have been reported in scientific literature, a common laboratory-scale
synthesis involves the oxidation of a suitable precursor. The purity of the synthesized
compound is paramount for its successful application, particularly in the formation of highly
ordered structures like Metal-Organic Frameworks (MOFs).

General Synthetic Workflow

A generalized workflow for the synthesis and purification of 2,3-dihydroxyterephthalic acid is
depicted below. This process highlights the key stages from starting materials to the final,
purified product.
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Caption: Generalized workflow for the synthesis and purification of 2,3-dihydroxyterephthalic
acid.
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Characterization Techniques

The identity and purity of 2,3-dihydroxyterephthalic acid are typically confirmed using a suite
of analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to elucidate
the molecular structure.

o Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional
groups (O-H, C=0, C-0).

e High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound. A
reverse-phase HPLC method with a mobile phase containing acetonitrile, water, and an acid
(e.g., phosphoric or formic acid) can be employed for analysis.[3]

Applications in Research and Development

The unique chemical structure of 2,3-dihydroxyterephthalic acid makes it a valuable
component in several areas of research and development.

Metal-Organic Frameworks (MOFs)

A primary application of 2,3-dihydroxyterephthalic acid is as an organic linker in the
synthesis of MOFs. The carboxylic acid groups coordinate with metal ions to form the
framework, while the hydroxyl groups can be utilized for post-synthetic modification or to impart
specific functionalities to the MOF, such as enhanced gas sorption or catalytic activity.

Drug Development and Medicinal Chemistry

In the context of drug development, the catechol (1,2-dihydroxybenzene) moiety within the
structure of 2,3-dihydroxyterephthalic acid is of particular interest. Catechols are known to be
present in various biologically active molecules and can chelate metal ions, which is a crucial
aspect in the study of certain enzymatic processes and disease states. While direct therapeutic
applications of 2,3-dihydroxyterephthalic acid are not widely established, its use as a
scaffold or building block in the synthesis of more complex, biologically active molecules is an
area of active research.
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Safety and Handling

2,3-Dihydroxyterephthalic acid is classified with the following hazard statements: H302
(Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and
H335 (May cause respiratory irritation). Therefore, appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this
chemical. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

2,3-Dihydroxyterephthalic acid is a versatile chemical compound with significant potential in
materials science and as a building block in medicinal chemistry. Its well-defined structure and
functional groups allow for a wide range of chemical modifications and applications. A thorough
understanding of its properties, synthesis, and handling is essential for its effective and safe
utilization in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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